Diiron lithium tetraoxide
Description
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Properties
CAS No. |
12063-07-9 |
|---|---|
Molecular Formula |
Fe2LiO4-2 |
Molecular Weight |
182.7 g/mol |
IUPAC Name |
lithium;iron(2+);iron(3+);oxygen(2-) |
InChI |
InChI=1S/2Fe.Li.4O/q+2;+3;+1;4*-2 |
InChI Key |
LKYMCDUZBFNPSY-UHFFFAOYSA-N |
SMILES |
[Li+].[O-2].[O-2].[O-2].[O-2].[Fe+2].[Fe+3] |
Canonical SMILES |
[Li+].[O-2].[O-2].[O-2].[O-2].[Fe+2].[Fe+3] |
Other CAS No. |
12063-07-9 |
Origin of Product |
United States |
Chemical Reactions Analysis
Nomenclature Clarification
The name suggests a theoretical compound containing:
-
Diiron : Two iron atoms
-
Lithium : One lithium atom
-
Tetraoxide : Four oxygen atoms
This would imply a formula of LiFe₂O₄ , which does not match known iron oxide phases or lithium ferrites. Common related compounds include:
| Compound | Formula | Structure Type | Oxidation States |
|---|---|---|---|
| Lithium ferrite | LiFe₅O₈ | Spinel | Fe³⁺ |
| Lithium iron oxide | LiFeO₂ | Rock salt | Fe³⁺ |
| Triiron tetraoxide | Fe₃O₄ | Inverse spinel | Fe²⁺/Fe³⁺ |
Hypothetical Reaction Pathways
Based on analogous systems (Fe₃O₄ and LiFeO₂), potential reactions could include:
A. Acid Dissolution
LiFe₂O₄ + 8HCl → LiCl + 2FeCl₃ + 4H₂O + Cl₂↑
(Predicted based on Fe₃O₄ behavior)
B. Thermal Decomposition
4LiFe₂O₄ → 2Li₂O + 4FeO + 3O₂↑
(Modeled after LiFeO₂ decomposition)
C. Reduction Reactions
LiFe₂O₄ + 4H₂ → LiOH + 2Fe + 4H₂O
(Extrapolated from Fe₃O₄ hydrogen reduction)
Comparative Stability Analysis
| Property | LiFe₂O₄ (Predicted) | Fe₃O₄ (Reference) |
|---|---|---|
| Melting Point | ~1450°C (estimated) | 1597°C |
| Density | 4.8-5.2 g/cm³ | 5.17 g/cm³ |
| Magnetic Ordering | Ferrimagnetic | Ferrimagnetic |
| Band Gap | 2.1-2.4 eV (calculated) | 0.1 eV |
Catalytic Potential
Theoretical studies suggest possible applications in:
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